
Dipentyl carbonate molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dipentyl carbonate

Cat. No.: B1330105 Get Quote

A Technical Guide to Dipentyl Carbonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental physicochemical properties of

dipentyl carbonate, also known as diamyl carbonate. The information is presented to be a

convenient reference for professionals engaged in chemical research and development.

Physicochemical Data Summary
The core identifying properties of dipentyl carbonate are summarized below. These values

are foundational for experimental design, analytical characterization, and chemical synthesis.

Identifier Value Reference

Molecular Formula C₁₁H₂₂O₃ [1][2][3]

Molecular Weight 202.29 g/mol [1][2][3]

CAS Number 2050-94-4 [1][4][5]

Synonyms
Diamyl carbonate, Carbonic

acid, dipentyl ester
[1][2][3]
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The molecular structure of dipentyl carbonate consists of a central carbonate group esterified

with two pentyl (or amyl) chains. This structure dictates its physical properties, such as its

nonpolar nature and solubility characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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